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Compound of Interest

Compound Name:

Benzyl 3-

(hydroxymethyl)piperidine-1-

carboxylate

Cat. No.: B105679 Get Quote

Essential Safety and Handling Guide for Benzyl
3-(hydroxymethyl)piperidine-1-carboxylate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Benzyl 3-(hydroxymethyl)piperidine-1-carboxylate. It is intended

for researchers, scientists, and professionals in drug development to ensure safe laboratory

practices.

Chemical Identifier:

Name: Benzyl 3-(hydroxymethyl)piperidine-1-carboxylate

CAS Number: 39945-51-2

Molecular Formula: C₁₄H₁₉NO₃

Hazard Summary: This compound is classified with the following hazards:

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The signal word for this chemical is Warning.

Personal Protective Equipment (PPE)
Proper PPE is mandatory to minimize exposure and ensure personal safety. The following table

summarizes the required equipment.

PPE Category Item Specification

Eye/Face Protection Safety Goggles/Glasses

Must have side protection. A

face shield should be used

when there is a risk of

splashing.

Skin Protection Gloves

Chemical-resistant gloves

(e.g., nitrile or butyl rubber)

tested according to EN 374.

Inspect before use.

Lab Coat/Protective Clothing

A full-coverage lab coat or

chemical-resistant suit is

required to prevent skin

contact.

Respiratory Protection Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

ventilation is inadequate or if

dust/vapors are generated.

Handling and Storage Procedures
Adherence to proper handling and storage protocols is crucial for maintaining a safe laboratory

environment.
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Engineering Controls:

Work in a well-ventilated area.

Use of a chemical fume hood is strongly recommended to control exposure to vapors and

dust.

An eyewash station and a safety shower must be readily accessible in the work area.

Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly.

Dispensing: Avoid the formation of dust and aerosols. If the compound is a solid, handle it in

a way that minimizes dust generation.

Contact Avoidance: Avoid direct contact with skin and eyes. Do not breathe dust, vapor, mist,

or gas.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Storage:

Store in a tightly sealed container in a dry, cool (2-8°C), and well-ventilated place.

Keep away from incompatible materials and sources of ignition.

Accidental Release and First Aid Measures
Immediate and appropriate response to spills and exposures is critical.
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Situation Action

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material (e.g.,

sand, vermiculite) and place in a suitable,

closed container for disposal. Avoid generating

dust. Ventilate the area after cleanup is

complete. Do not allow the chemical to enter

drains.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.

Skin Contact Immediately remove

To cite this document: BenchChem. [Personal protective equipment for handling Benzyl 3-
(hydroxymethyl)piperidine-1-carboxylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105679#personal-protective-equipment-for-handling-
benzyl-3-hydroxymethyl-piperidine-1-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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